N-(5-bromo-2-chloropyridin-3-yl)-2-nitrobenzamide

• Molecular Formula: C12H7BrClN3O3
• Molecular Weight: 356.56 g/mol
• IUPAC Name: N-(5-bromo-2-chloropyridin-3-yl)-2-nitrobenzamide
• InChI: InChI=1S/C12H7BrClN3O3/c13-7-5-9(11(14)15-6-7)16-12(18)8-3-1-2-4-10(8)17(19)20/h1-6H,(H,16,18)
• InChI Key: ABYFLBFWSMAJAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(N=CC(=C2)Br)Cl)[N+](=O)[O-]

Description

N-(5-bromo-2-chloropyridin-3-yl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C12H7BrClN3O3 and its molecular weight is 356.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-chloropyridine-3-amine (3.9 g, 18.9 mmol) and triethylamine (5.3 mL, 37.9 mmol) in tetrahydrofuran (60 mL) was added 2-nitrobenzoylchloride (2.49 mL, 18.9 mmol). The reaction was stirred for 24 hours. The reaction mixture was diluted with ethyl acetate (200 mL) and saturated aqueous sodium bicarbonate (60 mL). The organic layer was separated and washed with water (50 mL), brine (50 mL), dried over sodium sulfate, filtered and concentrated to dryness under reduced pressure. The crude product was purified by flash chromatography (SiO2, 25% ethyl acetate in hexanes). The N-(5-bromo-2-chloropyridin-3-yl)-2-nitrobenzamide was obtained as a yellow solid (1.5 g). LCMS [M+H]: 356.